Cas no 50445-50-6 (N-ethyl-4-nitrobenzamide)

N-Ethyl-4-nitrobenzamide is a nitro-substituted benzamide derivative characterized by its distinct chemical structure, featuring an ethyl group attached to the amide nitrogen and a nitro group at the para position of the benzene ring. This compound is primarily utilized in organic synthesis and pharmaceutical research as an intermediate for the development of more complex molecules. Its nitro group enhances reactivity, making it valuable for further functionalization, such as reduction to amines or participation in nucleophilic aromatic substitution reactions. The ethyl substitution on the amide nitrogen influences solubility and steric properties, offering tailored reactivity for specific synthetic applications. It is typically handled under controlled conditions due to its potential sensitivity.

N-ethyl-4-nitrobenzamide structure

Product Name:N-ethyl-4-nitrobenzamide

CAS No:50445-50-6

MF:C₉H₁₀N₂O₃

MW:194.187302112579

MDL:MFCD01211872

CID:933739

PubChem ID:347925

Update Time:2025-05-23

N-ethyl-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

- N-ethyl-4-nitrobenzamide
- 4-Nitro-benzoesaeure-aethylamid
- 4-nitro-benzoic acid ethylamide
- 4-Nitro-N-aethylbenzamid
- AC1L88EZ
- ARONIS014389
- N-ethyl(4-nitrophenyl)carboxamide
- N-ethyl-p-nitrobenzamide
- NSC406844
- Oprea1_431259
- p-nitrobenzoylethylamide
- STL071216
- SureCN3955088
- MFCD01211872
- RZUZNEBLPIHWAR-UHFFFAOYSA-N
- SCHEMBL3955088
- 50445-50-6
- Benzamide, N-ethyl-4-nitro-
- AKOS000503209
- DTXSID80324493
- NSC-406844
- CS-0213484
- AQ-344/11633878
- DB-115079
- LS-07375
- MDL： MFCD01211872
- Inchi： 1S/C9H10N2O3/c1-2-10-9(12)7-3-5-8(6-4-7)11(13)14/h3-6H,2H2,1H3,(H,10,12)
- InChI Key： RZUZNEBLPIHWAR-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])NCC

Computed Properties

Exact Mass: 194.0692
Monoisotopic Mass: 194.06914219g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 74.9Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 388.2±25.0 °C at 760 mmHg
Flash Point: 188.6±23.2 °C
PSA: 72.24
Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-ethyl-4-nitrobenzamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-ethyl-4-nitrobenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E940253-50mg	N-Ethyl-4-nitrobenzamide	50445-50-6		50mg	$ 50.00	2022-06-02
TRC	E940253-100mg	N-Ethyl-4-nitrobenzamide	50445-50-6		100mg	$ 65.00	2022-06-02
TRC	E940253-500mg	N-Ethyl-4-nitrobenzamide	50445-50-6		500mg	$ 115.00	2022-06-02
Apollo Scientific	OR962553-1g	N-Ethyl-4-nitrobenzamide	50445-50-6	98%	1g	£125.00	2025-02-20
Apollo Scientific	OR962553-5g	N-Ethyl-4-nitrobenzamide	50445-50-6	98%	5g	£355.00	2025-02-20
abcr	AB313281-1 g	N-Ethyl-4-nitrobenzamide; 95%	50445-50-6		1 g	€191.60	2023-07-19
abcr	AB313281-1g	N-Ethyl-4-nitrobenzamide, 95%; .	50445-50-6	95%	1g	€191.60	2025-02-20
A2B Chem LLC	AI51355-1g	N-Ethyl-4-nitrobenzamide	50445-50-6	98%	1g	$103.00	2024-04-19
A2B Chem LLC	AI51355-5g	N-Ethyl-4-nitrobenzamide	50445-50-6	98%	5g	$320.00	2024-04-19
A2B Chem LLC	AI51355-10g	N-Ethyl-4-nitrobenzamide	50445-50-6	98%	10g	$505.00	2024-04-19